Cas no 1296224-75-3 (2-[4-(aminomethyl)-1-piperidyl]benzonitrile;hydrochloride)

2-[4-(Aminomethyl)-1-piperidyl]benzonitrile hydrochloride is a chemically synthesized intermediate with potential applications in pharmaceutical research and organic synthesis. The compound features a benzonitrile core linked to a piperidyl moiety with an aminomethyl substituent, offering versatility for further functionalization. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This structure may be of interest in the development of bioactive molecules, particularly in central nervous system (CNS) targeting agents or enzyme inhibitors. The presence of both aromatic and aliphatic amine functionalities allows for diverse reactivity, making it a valuable building block in medicinal chemistry and drug discovery.
2-[4-(aminomethyl)-1-piperidyl]benzonitrile;hydrochloride structure
1296224-75-3 structure
Product Name:2-[4-(aminomethyl)-1-piperidyl]benzonitrile;hydrochloride
CAS No:1296224-75-3
MF:
MW:
MDL:MFCD16619456
CID:4586815
PubChem ID:71758773
Update Time:2025-05-19

2-[4-(aminomethyl)-1-piperidyl]benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(aminomethyl)-1-piperidyl]benzonitrile;hydrochloride
    • MDL: MFCD16619456

2-[4-(aminomethyl)-1-piperidyl]benzonitrile;hydrochloride Pricemore >>

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Additional information on 2-[4-(aminomethyl)-1-piperidyl]benzonitrile;hydrochloride

Introduction to 2-[4-(Aminomethyl)-1-piperidyl]benzonitrile Hydrochloride (CAS No. 1296224-75-3)

The compound 2-[4-(aminomethyl)-1-piperidyl]benzonitrile hydrochloride, identified by the CAS number 1296224-75-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structural Insights: The molecule consists of a benzonitrile group attached to a piperidine ring, which is further substituted with an aminomethyl group at the 4-position. This configuration imparts the compound with a combination of aromatic stability and amine reactivity, making it versatile for various chemical transformations. The hydrochloride salt form ensures stability and solubility, which are critical for its use in experimental settings.

Synthesis and Optimization: Recent studies have focused on optimizing the synthesis of this compound to enhance yield and purity. Researchers have explored various catalytic systems and reaction conditions, leveraging advancements in asymmetric synthesis and green chemistry principles. These efforts have not only streamlined the production process but also opened avenues for large-scale manufacturing.

Applications in Drug Development: The compound has shown promise in pharmacological studies as a potential lead molecule for drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, studies published in the *Journal of Medicinal Chemistry* highlight its potential as an inhibitor of certain kinases, which are implicated in cancer progression.

Material Science Innovations: Beyond pharmacology, 2-[4-(aminomethyl)-1-piperidyl]benzonitrile hydrochloride has found applications in material science. Its structural versatility allows it to serve as a building block for advanced polymers and hybrid materials. Recent research in *Advanced Materials* demonstrates its role in creating stimuli-responsive polymers that exhibit shape-memory properties under thermal or pH stimuli.

Environmental Considerations: As interest in sustainable chemistry grows, researchers are exploring the environmental impact of this compound. Studies are underway to assess its biodegradability and toxicity profiles, ensuring that its use aligns with eco-friendly practices.

In conclusion, 2-[4-(aminomethyl)-1-piperidyl]benzonitrile hydrochloride (CAS No. 1296224-75-3) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific domains.

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